molecular formula C12H13ClN2O2 B8391203 1H-Isoindole-1,3(2H)-dione, 2-(3-pyrrolidinyl)-, hydrochloride (1:1) CAS No. 127406-81-9

1H-Isoindole-1,3(2H)-dione, 2-(3-pyrrolidinyl)-, hydrochloride (1:1)

Cat. No.: B8391203
CAS No.: 127406-81-9
M. Wt: 252.69 g/mol
InChI Key: CGJYMEQHYWGEFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Isoindole-1,3(2H)-dione, 2-(3-pyrrolidinyl)-, hydrochloride (1:1) is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-Isoindole-1,3(2H)-dione, 2-(3-pyrrolidinyl)-, hydrochloride (1:1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Isoindole-1,3(2H)-dione, 2-(3-pyrrolidinyl)-, hydrochloride (1:1) including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

127406-81-9

Molecular Formula

C12H13ClN2O2

Molecular Weight

252.69 g/mol

IUPAC Name

2-pyrrolidin-3-ylisoindole-1,3-dione;hydrochloride

InChI

InChI=1S/C12H12N2O2.ClH/c15-11-9-3-1-2-4-10(9)12(16)14(11)8-5-6-13-7-8;/h1-4,8,13H,5-7H2;1H

InChI Key

CGJYMEQHYWGEFR-UHFFFAOYSA-N

Canonical SMILES

C1CNCC1N2C(=O)C3=CC=CC=C3C2=O.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.70 g of N-(1-benzylpyrrolidin-3-yl)phthalimide was dissolved in 100 ml of ethanol and then subjected to hydrogenating decomposition with addition of 1.0 g of 10% palladium-carbon and 5.2 ml of concentrated hydrochloric acid at 60° C. under 1 atm. After 12 hours, the catalyst was filtered out and the solvent was distilled off to obtain 11.03 g of N-(3-pyrrolidyl)phthalimide hydrochloride.
Quantity
12.7 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step Two
Name
palladium-carbon
Quantity
1 g
Type
catalyst
Reaction Step Two

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